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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-lsopropylmethylamine (CAS
4747-21-1), a secondary amine with significant applications in organic synthesis and the
pharmaceutical industry. This document details its physicochemical properties, safety and
handling protocols, spectroscopic data, and established experimental procedures for its

synthesis.

Chemical and Physical Properties

N-lsopropylmethylamine, also known as N-methylisopropylamine, is a colorless, volatile, and
flammable liquid with a characteristic ammonia-like odor.[1] It is an unsymmetrical amine that
serves as a versatile building block in the synthesis of various organic compounds.[2][3]

Table 1: Physicochemical Properties of N-
Isopropylmethylamine
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Property Value Reference(s)
CAS Number 4747-21-1 [2][4]
Molecular Formula C4H11N [2][5]
Molecular Weight 73.14 g/mol [2][5]
Appearance Colorless liquid [31[6]
Boiling Point 50-53 °C [2][6]
Melting Point -55.1 °C (estimate) [2][6]
Density 0.702 g/mL at 25 °C [21[7]

Refractive Index

n20/D 1.384

[2](8]

Vapor Pressure

4.15 psi (20 °C)

[2](8]

Flash Point -32 °C (-25 °F) [2][6]
Soluble in chloroform, DMSO,

Solubility and methanol. Miscible with [1112]19]
water.

pKa 10.76 + 0.10 (Predicted) [2][3]

LogP 0.52 at 25°C [2]

Stability Air sensitive, volatile. [2][4]

Safety and Handling

N-Isopropylmethylamine is classified as a hazardous chemical and requires careful handling
in a laboratory setting.[10] It is a highly flammable liquid and vapor, and its vapors can form
explosive mixtures with air.[10] The substance is corrosive and can cause severe skin burns
and eye damage.[5][10] It is also toxic if swallowed or inhaled.[5][10]

Table 2: GHS Hazard Information
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. . Hazard
Hazard Class Pictogram Signal Word
Statement(s)

H225: Highly
Flammable Liquids GHSO02 Danger flammable liquid and
vapor.[2][5]

. H314: Causes severe
Skin

] o GHSO05 Danger skin burns and eye
Corrosion/Irritation

damage.[2][5]

o H301: Toxic if
Acute Toxicity (Oral) GHSO06 Danger
swallowed.[5]
Acute Toxicity H331: Toxic if inhaled.
) GHSO06 Danger
(Inhalation) [5]

Precautionary Measures:
e Engineering Controls: Use only under a chemical fume hood.[10]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

o Handling: Keep away from heat, sparks, open flames, and hot surfaces.[6] Take
precautionary measures against static discharge.[10] Store under an inert atmosphere as it
is air-sensitive.[2][10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place in a
corrosives and flammables area.[10]

 In case of exposure:

o Skin contact: Immediately remove all contaminated clothing and rinse the skin with water.

[6]

o Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and immediately call a poison center or doctor.[6]
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o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[6]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of N-
Isopropylmethylamine.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR data are
available for N-lsopropylmethylamine.[11][12][13]

« Infrared (IR) Spectroscopy: FTIR spectra are available for this compound.[11]

e Mass Spectrometry (MS): Mass spectra obtained via gas chromatography-mass
spectrometry (GC-MS) are available.[11][14]

e Raman Spectroscopy: Raman spectral data has also been reported.[11]

Experimental Protocols: Synthesis of N-
Isopropylmethylamine

Several methods for the synthesis of N-Isopropylmethylamine have been reported. Below are
detailed protocols for two common approaches.

Synthesis via Mannich Reaction and Decomposition

This method involves a two-step process starting from anhydrous isopropylamine and
formaldehyde.[15][16]

Step 1: Mannich Reaction to form 1,3,5-tris(isopropyl)hexahydro-1,3,5-triazine

e Reaction Setup: In a reaction vessel equipped with a stirrer and an external ice bath for
cooling, place 59 g (one mole) of anhydrous isopropylamine.

e Reagent Addition: While stirring and maintaining a cool temperature, slowly add 85.7 g (one
mole) of a 35% aqueous formaldehyde solution. An oily layer of 1,3,5-
tris(isopropyl)hexahydro-1,3,5-triazine will form.[16]
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e Separation and Drying: After approximately 15 minutes, separate the oily layer. Dry the
separated oil phase over anhydrous potassium carbonate (K2CO3) for 12 hours in a
refrigerator at 4°C. The reported yield of the triazine intermediate is 83% of the theoretical
yield.[16]

Step 2: Decomposition to N-Isopropylmethylamine

o Reaction Setup: Prepare a suspension of 70 g of zinc dust in 200 ml of water in a three-
necked round-bottom flask equipped with a stirrer and a dropping funnel. Cool the
suspension to -5°C.[16]

o Reagent Addition: Slowly and simultaneously add 40 g of the dried 1,3,5-
tris(isopropyl)hexahydro-1,3,5-triazine and 320 ml of concentrated hydrochloric acid to the
zinc suspension while maintaining the temperature at -5°C with strong stirring.[16]

e Reaction Completion and Filtration: After the addition is complete, continue stirring for one
hour. Filter off the residual zinc dust.[16]

o Decomposition and Distillation: Add the filtrate dropwise to a 40% sodium hydroxide solution
heated to 90°C in a distillation apparatus. The N-Isopropylmethylamine will be liberated
and can be collected in a cooled receiving flask.[16]

« Purification: The collected product should be fractionally redistilled using a 30 cm Vigreux
column. The main fraction boils at 49-51°C.[16]

Step 2: Decomposition

Step 1: Mannich Reaction Z(l:"‘;%gu’ﬁ:f(

- Addition to .
Formaldehyde Decomposition 'Hot NaOH N-Isopropylmethylamine
. ¥ 1,3,5-tris(isopropyl)hexahydro- - .
Mannich Reaction 1.3 5-triazine Triazine Intermediate

Isopropylamine
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Figure 1. Synthesis of N-Isopropylmethylamine via Mannich Reaction and Decomposition.

Synthesis via Reductive Amination

An alternative and often cleaner industrial method involves the reductive amination of acetone
with methylamine.[17]

o Reaction Setup: In a suitable pressure reactor, combine methylamine and acetone.

o Catalytic Hydrogenation: The reaction proceeds via the formation of an imine intermediate,
which is then hydrogenated. This is typically carried out in the presence of a Raney nickel
catalyst and hydrogen gas under pressure.[17]

e Reaction Conditions: The reaction is generally clean, producing minimal byproducts.[17]

 Purification: The resulting N-Isopropylmethylamine can be purified by distillation to
separate it from any unreacted starting materials and minor byproducts such as the
diisopropyl product. The significant difference in boiling points facilitates this separation.[17]

Another variation of reductive amination is the Eschweiler-Clarke reaction, which uses excess
formic acid and formaldehyde to methylate a primary or secondary amine.[17]

Acetone

Imine Formation

Imine Intermediate N-Isopropylmethylamine

Catalytic Hydrogenation
(Raney Ni, H2)

Methylamine

Click to download full resolution via product page

Figure 2. Synthesis of N-Isopropylmethylamine via Reductive Amination.

Applications in Research and Development

N-Isopropylmethylamine is a valuable reagent in various chemical syntheses.[1]
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e Pharmaceutical Synthesis: It is used in the synthesis of novel tryptamine derivatives, which
are of interest in drug discovery.[2][3][9]

o Polymer Chemistry: It is utilized in the generation of in situ micelles through the sequential
self-assembly of stimuli-responsive amphiphilic block copolymers prepared by reversible
addition-fragmentation chain transfer (RAFT) polymerization.[2][3][9]

o Organic Synthesis: It acts as a base or a nucleophile, facilitating the formation of new
chemical bonds in various organic reactions.[1] For instance, it has been used in Pd/C-
catalyzed oxidative cross double carbonylation reactions with alcohols.[2]

Reactivity Profile
N-Isopropylmethylamine exhibits reactivity typical of a secondary amine.
» Basicity: As a weak base, it readily undergoes protonation.[18]

¢ Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a good nucleophile,
allowing it to participate in reactions such as alkylation and acylation.[18]

o Condensation Reactions: It can undergo condensation reactions with carbonyl compounds
like aldehydes and ketones.[18]

e Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[10] It is also sensitive to air.[10]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
carbon monoxide, carbon dioxide, and nitrogen oxides.[10]

N-Isopropylmethylamine

Chemical Reactions mpatible Ma[

Strong Oxidizing Agents @ Strong Acids Acid Anhydrides Acid Chlorides

Protonation
(acts as a base)

Alkylation Acylation

Condensation |
(nucleophilic attack) (nucleophilic attack)

(with carbonyls)
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Figure 3. Reactivity Profile and Incompatibilities of N-Isopropylmethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Isopropylmethylamine
(CAS 4747-21-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134641#n-isopropylmethylamine-cas-number-4747-
21-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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